![molecular formula C8H9BrN2O3 B6173505 9-bromo-7-methyl-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione CAS No. 2648957-13-3](/img/no-structure.png)
9-bromo-7-methyl-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione
Description
“9-bromo-7-methyl-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione” is a chemical compound with the CAS Number: 2470438-79-8 . It has a molecular weight of 247.05 . The IUPAC name for this compound is "9-bromo-3,4-dihydropyrimido[6,1-c][1,4]oxazine-6,8(1H,7H)-dione" .
Molecular Structure Analysis
The InChI code for this compound is "1S/C7H7BrN2O3/c8-5-4-3-13-2-1-10(4)7(12)9-6(5)11/h1-3H2,(H,9,11,12)" . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, other physical and chemical properties like melting point, boiling point, and density are not available in the resources.Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 9-bromo-7-methyl-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione involves the condensation of 2-amino-4,6-dimethylpyrimidine with ethyl acetoacetate, followed by bromination and cyclization to form the final product.", "Starting Materials": [ "2-amino-4,6-dimethylpyrimidine", "ethyl acetoacetate", "bromine", "sodium hydroxide", "acetic acid", "water" ], "Reaction": [ "Step 1: Condensation of 2-amino-4,6-dimethylpyrimidine with ethyl acetoacetate in the presence of sodium hydroxide to form 7-ethyl-2-(4,6-dimethylpyrimidin-2-yl)chromen-4-one.", "Step 2: Bromination of 7-ethyl-2-(4,6-dimethylpyrimidin-2-yl)chromen-4-one with bromine in acetic acid to form 9-bromo-7-ethyl-2-(4,6-dimethylpyrimidin-2-yl)chromen-4-one.", "Step 3: Cyclization of 9-bromo-7-ethyl-2-(4,6-dimethylpyrimidin-2-yl)chromen-4-one with sodium hydroxide in water to form 9-bromo-7-methyl-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione." ] } | |
CAS RN |
2648957-13-3 |
Product Name |
9-bromo-7-methyl-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione |
Molecular Formula |
C8H9BrN2O3 |
Molecular Weight |
261.1 |
Purity |
95 |
Origin of Product |
United States |
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